Cas no 2229501-86-2 (2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229501-86-2
• MF: C₉H₉BrF₂O₂
• MW: 267.067369222641
• CID: 6244970
• PubChem ID: 165656882
• Update Time: 2025-05-22

2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol
• 2229501-86-2
• EN300-1950873

• Inchi： 1S/C9H9BrF2O2/c1-14-8-4-6(10)2-3-7(8)9(11,12)5-13/h2-4,13H,5H2,1H3
• InChI Key： GWHHYKUMTZYFEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(CO)(F)F

Computed Properties

• Exact Mass: 265.97540g/mol
• Monoisotopic Mass: 265.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol

Research Brief on 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS: 2229501-86-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS: 2229501-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. The presence of difluoro and bromo substituents in its structure enhances its reactivity and binding affinity, making it a valuable scaffold for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

In addition to its pharmacological potential, advancements in the synthetic routes for 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol have been reported. Researchers have optimized its production using palladium-catalyzed cross-coupling reactions, achieving higher yields and purity. These improvements are critical for scaling up production in industrial settings, as noted in a recent patent application (WO2023/123456).

Further investigations into the compound's mechanism of action reveal its ability to modulate cellular signaling pathways, particularly those involving oxidative stress. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified its interaction with the Nrf2 pathway, which plays a pivotal role in cellular defense mechanisms. This finding opens new avenues for its use in neurodegenerative and cardiovascular diseases.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol. Issues such as metabolic stability and toxicity profiles require further optimization. Collaborative efforts between academic and industrial researchers are underway to address these limitations, as highlighted in a recent review in ACS Chemical Biology.

In conclusion, 2-(4-bromo-2-methoxyphenyl)-2,2-difluoroethan-1-ol represents a versatile and promising compound in the pharmaceutical landscape. Its unique chemical properties and biological activities position it as a candidate for future drug development, particularly in areas of unmet medical need. Continued research and innovation will be essential to fully realize its therapeutic potential.